5,7-Dichloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine
Overview
Description
5,7-Dichloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine (DCTP) is a heterocyclic compound that has been widely studied in recent years. It is a nitrogen-containing aromatic compound, and it is known for its broad range of applications in the field of medicinal chemistry. DCTP has been used in the synthesis of drugs, in the development of new therapeutic agents, and in the investigation of biological processes.
Scientific Research Applications
Synthesis Methods and Chemical Properties
- The chemical serves as a key intermediate in the synthesis of a new class of heterocyclic compounds. For example, its derivatives, such as 1,2,3-triazolo[4,5-b]pyridines and pyrazolo[4,3-b]pyridines, are prepared through cyanoacetylation reactions followed by subsequent cyclization, showcasing its role in facilitating the construction of complex molecular architectures (Ibrahim et al., 2011).
- It also finds application in the study of Density Functional Theory (DFT) to investigate the electronic structure and chemical reactivity of novel heterocyclic systems, demonstrating its utility in theoretical chemistry (Mozafari et al., 2016).
Molecular and Crystal Structure Analysis
- Research on its crystal structure provides insights into the molecular arrangements and interactions within the crystalline state, contributing to the understanding of its physical and chemical properties (Dolzhenko et al., 2011).
Biological and Pharmacological Research
- Although the requirement excludes drug use, dosage, and side effects, it's notable that derivatives of this chemical are explored for their potential biological activities, underpinning its significance in medicinal chemistry research. For instance, fluorinated derivatives have been synthesized and evaluated for antiproliferative activity against various cancer cell lines, highlighting its relevance in the development of new therapeutic agents (Dolzhenko et al., 2008).
Novel Synthetic Approaches
- The chemical also plays a crucial role in developing new synthetic methodologies, such as the facile and regioselective synthesis of triazolo-annulated heterocycles. These advancements in synthetic chemistry expand the toolbox for creating diverse heterocyclic compounds with potential applications in various scientific domains (Gol et al., 2019).
properties
IUPAC Name |
5,7-dichloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2N4/c7-3-1-4(8)12-5(2-3)10-6(9)11-12/h1-2H,(H2,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBSAWUJERBIKBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N2C1=NC(=N2)N)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90732020 | |
Record name | 5,7-Dichloro[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90732020 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1124383-04-5 | |
Record name | 5,7-Dichloro[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90732020 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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